Cas no 2828439-44-5 (1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine)
1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine
- F74353
- 1-((3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine
- 2828439-44-5
- 1-(Pyrrolidin-1-ylsulfonyl)-3-methylbenzene-4-boronic Acid Pinacol ester
- A1-13238
- 1-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]pyrrolidine
- 1-[3-methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylpyrrolidine
-
- Inchi: 1S/C17H26BNO4S/c1-13-12-14(24(20,21)19-10-6-7-11-19)8-9-15(13)18-22-16(2,3)17(4,5)23-18/h8-9,12H,6-7,10-11H2,1-5H3
- InChI Key: FVHNCTFHRDKVLJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C)C=1)(N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 351.1675597g/mol
- Monoisotopic Mass: 351.1675597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 550
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.2
1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R157861-100mg |
1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine |
2828439-44-5 | 95% | 100mg |
¥289 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R157861-250mg |
1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine |
2828439-44-5 | 95% | 250mg |
¥490 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R157861-1g |
1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine |
2828439-44-5 | 95% | 1g |
¥1320 | 2023-09-09 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R157861-5g |
1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine |
2828439-44-5 | 95% | 5g |
¥4620 | 2023-09-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01465041-100mg |
1-((3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine |
2828439-44-5 | 95% | 100mg |
¥219.0 | 2023-04-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01465041-250mg |
1-((3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine |
2828439-44-5 | 95% | 250mg |
¥371.0 | 2023-04-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01465041-1g |
1-((3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine |
2828439-44-5 | 95% | 1g |
¥1000.0 | 2023-04-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01465041-5g |
1-((3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine |
2828439-44-5 | 95% | 5g |
¥3500.0 | 2023-04-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01465041-25g |
1-((3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine |
2828439-44-5 | 95% | 25g |
¥12250.0 | 2023-04-07 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01465041-100g |
1-((3-Methyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine |
2828439-44-5 | 95% | 100g |
¥38588.0 | 2023-04-07 |
1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine Related Literature
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine
Introduction to Compound with CAS No. 2828439-44-5 and Product Name: 1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine
Compound with the CAS number 2828439-44-5 and the product name 1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular architecture of this compound incorporates a benzenesulfonyl group linked to a pyrrolidine ring, which is further functionalized with a tetramethyl-[1,3,2]dioxaborolan-2-yl moiety. Such structural motifs are often employed in the design of bioactive molecules due to their ability to interact with biological targets in a specific manner.
The presence of the benzenesulfonyl group in the compound's structure suggests potential applications in the synthesis of sulfonamide derivatives, which are well-known for their biological activity. Sulfonamides have been widely used in medicine for their antimicrobial, anti-inflammatory, and diuretic properties. The pyrrolidine ring is another important feature of this compound, as it is commonly found in many pharmacologically active molecules. Pyrrolidine derivatives are known to exhibit a range of biological activities, including antiviral, anticancer, and antihypertensive effects.
The tetramethyl-[1,3,2]dioxaborolan-2-yl group is particularly noteworthy as it introduces a boronic acid-like functionality into the molecule. Boronic acids and their derivatives are extensively studied in medicinal chemistry due to their role as key intermediates in Suzuki-Miyaura cross-coupling reactions. This reaction is widely used in the synthesis of complex organic molecules and has been instrumental in the development of numerous drugs. The introduction of such a group into the compound suggests that it may serve as a valuable intermediate in the synthesis of more complex pharmacophores.
Recent research has highlighted the importance of boronic acid derivatives in drug discovery. For instance, boron-containing compounds have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. The tetramethyl-[1,3,2]dioxaborolan-2-yl group in this compound could potentially be used to develop novel therapeutic agents by participating in cross-coupling reactions that lead to the formation of more complex structures.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the benzenesulfonyl group onto the pyrrolidine ring is a critical step that must be carefully controlled. This step often involves nucleophilic substitution reactions or other coupling strategies that require precise conditions to avoid side reactions.
Once synthesized, the compound can be further functionalized to explore its biological activity. The pyrrolidine ring provides a versatile scaffold for derivatization, allowing chemists to introduce various substituents that may enhance or modify its biological properties. For example, modifications at different positions on the pyrrolidine ring could alter its binding affinity to specific biological targets or influence its metabolic stability.
The potential applications of this compound extend beyond its use as an intermediate in drug synthesis. It may also serve as a building block for the development of new materials or catalysts. The unique structural features of this molecule make it an attractive candidate for further exploration in various fields of chemistry.
In conclusion, compound with CAS No. 2828439-44-5 and product name 1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset for researchers working in drug development and synthetic chemistry. Further studies are warranted to fully explore its synthetic utility and biological activity.
2828439-44-5 (1-[3-Methyl-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzenesulfonyl]-pyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)